1-Ethyl-2-fluoro-4-methoxybenzene

• CAS No.: 1351403-10-5
• Molecular Formula: C9H11FO
• Molecular Weight: 154.18 g/mol
• IUPAC Name: 1-ethyl-2-fluoro-4-methoxybenzene
• InChI: InChI=1S/C9H11FO/c1-3-7-4-5-8(11-2)6-9(7)10/h4-6H,3H2,1-2H3
• InChI Key: SPGFGMYNNLGBMD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)OC)F

Description

1-Ethyl-2-fluoro-4-methoxybenzene is a useful research compound. Its molecular formula is C9H11FO and its molecular weight is 154.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(2-fluoro-4-methoxyphenyl)ethanone (FMAP) (13.46 g, 80 mmol) in MeOH (100 mL), 37% HCl (7.0 mL, 85 mmol) diluted with MeOH (5 mL) was added, followed by 5% Pd/C (340 mg, 0.4 mol %). The mixture was placed under 3 bar hydrogen at rt until the reaction was complete based on HPLC analysis. The mixture was cooled to room temperature and the catalyst was removed by filtration. The solvent was removed under reduced pressure, and water (100 mL) and petroleum ether were added. The organic layer was cut and washed with water (50 mL) and dried over Na2SO4. The solvent was removed under the reduced pressure. The oily residue was distilled using 8×1 cm distillation column with Raschig rings at 95-97° C. and 45 mbar to yield 1-ethyl-2-fluoro-4-methoxybenzene (MET) as a colorless oil (8.15 g, 66%). 1H NMR (CDCl3) δ 1.19 (t, J=7.6, 3H), 2.60 (q, J=7.6, 2H), 3.77 (s, 3H), 6.52-6.68 (m, 2H), 7.08 (t, J=8.6, 1 H).